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Compound of Interest

Compound Name: 3,5-Dibromo-l-phenylalanine

CAS No.: 634917-08-1

Cat. No.: B3276092

Get Quote

Introduction & Principle
The site-specific incorporation of 3,5-Dibromo-l-phenylalanine (3,5-Br2-Phe) represents a

strategic advantage in structural biology and protein engineering. Unlike mono-halogenated

analogs (e.g., p-iodo-Phe), 3,5-Br2-Phe introduces two bromine atoms at a single genetic site.

Key Advantages[1]
Enhanced Anomalous Signal: For de novo structure determination, the two bromine atoms

provide a significantly stronger anomalous signal (

at Cu K

, rising to

at the K-edge) compared to sulfur or single-halogen substitutions, facilitating Single-
wavelength Anomalous Diffraction (SAD) phasing for larger complexes.

Double Cross-Coupling Potential: The aryl bromide moiety is a prime substrate for Suzuki-

Miyaura cross-coupling, allowing for the covalent attachment of fluorophores, drugs, or PEG
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chains under aqueous conditions.

Minimal Structural Perturbation: Despite the heavy atoms, the phenyl ring geometry mimics

the native Tyrosine/Phenylalanine core, often preserving protein folding and function better

than bulky fluorescent ncAAs.

Mechanism of Incorporation
The incorporation relies on Genetic Code Expansion (GCE) using an orthogonal

tRNA/aminoacyl-tRNA synthetase (aaRS) pair.[1][2] The system suppresses the amber stop

codon (UAG) introduced at the desired site in the gene of interest (GOI).

The Orthogonal Pair
For halogenated phenylalanines, the most robust system is derived from the

Methanocaldococcus jannaschii (Mj) Tyrosyl-tRNA synthetase (MjTyrRS) and its cognate tRNA

.

Synthetase: Polyspecific MjTyrRS variants (originally evolved for p-bromo-Phe or p-cyano-

Phe) often display promiscuity toward 3,5-substituted analogs due to the active site's

plasticity.
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Figure 1: Mechanism of Genetic Code Expansion for 3,5-Br2-Phe incorporation. The

orthogonal aaRS charges the orthogonal tRNA with the ncAA, which then suppresses the UAG

codon during translation.
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Experimental Protocols
Protocol A: Genetic Incorporation in E. coli[3][4][5]
Prerequisites:

Plasmid 1: pEVOL-pBrF (or pEVOL-pCNF) encoding the orthogonal pair.

Plasmid 2: pET-based expression vector with GOI containing an in-frame TAG codon (e.g.,

pET21a-GFP-TAG151).

Strain:E. coli BL21(DE3).

Step-by-Step Workflow:

Transformation: Co-transform BL21(DE3) cells with both plasmids. Plate on LB agar

containing Chloramphenicol (34 µg/mL) and the antibiotic for the GOI vector (e.g., Ampicillin

100 µg/mL).

Pre-Culture: Inoculate a single colony into 10 mL non-inducing media (2xYT or LB) with

antibiotics. Grow overnight at 37°C.

ncAA Preparation (Critical):

Dissolve 3,5-Br2-Phe to 100 mM in 1 M NaOH or 100% DMSO.

Note: Solubility is poor in water. If using NaOH, add dropwise to the culture to prevent pH

shock.

Induction:

Dilute overnight culture 1:100 into fresh media (e.g., 500 mL).

Grow at 37°C until OD

reaches 0.6–0.8.

Add 3,5-Br2-Phe to a final concentration of 1 mM.
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Induce aaRS expression: Add 0.02% L-Arabinose.

Induce GOI expression: Add 1 mM IPTG.

Expression: Incubate at 25°C or 30°C for 12–16 hours. Lower temperatures improve

solubility and fidelity.

Harvest: Centrifuge cells (5000 x g, 15 min), discard supernatant, and store pellet at -80°C.

Data Summary: Media Composition

Component Concentration Purpose

3,5-Br2-Phe 1.0 mM
Non-canonical Amino Acid

substrate

L-Arabinose 0.02% (w/v) Induces pEVOL (aaRS/tRNA)

IPTG 0.5 - 1.0 mM Induces pET (Target Protein)

Antibiotics Standard Plasmid maintenance

Protocol B: Purification & Quality Control
Lysis: Resuspend pellet in Lysis Buffer (50 mM Tris pH 8.0, 300 mM NaCl, 10 mM Imidazole,

protease inhibitors). Lyse via sonication.

Purification: Perform Ni-NTA affinity chromatography (assuming His-tag). Elute with high

imidazole.

Validation (Mandatory):

Intact Mass Spec (ESI-MS): You must observe a mass shift corresponding to the

substitution of the native residue (usually Phe/Tyr) with 3,5-Br2-Phe.

Mass Shift Calculation:

Phe (MW: 147.18)

3,5-Br2-Phe (MW: ~304.97).
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Expected

Mass: +157.8 Da (approx).

Isotopic Pattern: Look for the characteristic isotopic distribution of two bromine atoms (

Br and

Br), which creates a distinct triplet pattern (1:2:1 ratio) in the mass spectrum.

Protocol C: Downstream Applications
1. X-ray Crystallography (SAD Phasing)

Crystal Growth: Grow crystals using standard screening methods. The ncAA is stable and

does not require dark conditions.

Data Collection:

Perform a fluorescence scan to locate the Bromine K-edge (peak absorption ~13.47 keV /

0.92 Å).

Collect highly redundant data (360° or more) at the peak wavelength to maximize

.

Strategy: If the protein is large (>50 kDa), the two Br atoms provide a stronger signal than

Se-Met, often enabling phasing with lower data redundancy or lower resolution.

2. Suzuki-Miyaura Cross-Coupling (Bioorthogonal Labeling)
This reaction couples the aryl bromide on the protein with a boronic acid derivative (e.g., Biotin-

phenylboronic acid).

Reaction Conditions (Aqueous/Mild):

Catalyst: Pd(OAc)

complexed with ADHP (2-amino-4,6-dihydroxypyrimidine) or a water-soluble Pd-ligand
complex (e.g., Pd-TPPTS).
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Buffer: 50 mM Sodium Phosphate, pH 8.0.

Temperature: 37°C.

Step-by-Step:

Mix: Protein (50 µM) + Aryl Boronic Acid (1–2 mM, 20–50 equiv).

Catalyst: Add Pd catalyst (pre-mixed with ligand) to 50–100 µM.

Incubation: React for 1–4 hours at 37°C.

Quench: Add excess thiol (e.g., 10 mM DTT) or perform buffer exchange to remove

catalyst/reagents.
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Figure 2: Experimental workflow from transformation to downstream application. Validation via

Mass Spectrometry is a critical checkpoint before application.

Troubleshooting & Optimization
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Issue Probable Cause Solution

Low Protein Yield
Toxicity of ncAA or low

suppression efficiency.

Reduce ncAA concentration to

0.5 mM; try "polyspecific"

MjTyrRS mutants; optimize

induction time (late log phase).

Truncated Protein
Inefficient stop codon

suppression.

Increase pEVOL induction

(more Arabinose); ensure

tRNACUA levels are high;

check for "read-through"

background.

Precipitation during Coupling
Pd catalyst aggregation or

protein instability.

Use ADHP ligand to stabilize

Pd; lower temperature to 25°C;

reduce reaction time.

No Anomalous Signal
Radiation damage or incorrect

wavelength.

Collect data at exactly the Br

K-edge (scan required); use

cryo-protection; minimize

exposure time per frame.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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